Cas no 2137693-07-1 (Benzene, 2-butyl-1-(chloromethyl)-3-fluoro-)

• Product Name: Benzene, 2-butyl-1-(chloromethyl)-3-fluoro-
• CAS No: 2137693-07-1
• MF: C₁₁H₁₄ClF
• MW: 200.680265903473
• CID: 5279125
• Update Time: 2025-10-12

Benzene, 2-butyl-1-(chloromethyl)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-butyl-1-(chloromethyl)-3-fluoro-

• Inchi： 1S/C11H14ClF/c1-2-3-6-10-9(8-12)5-4-7-11(10)13/h4-5,7H,2-3,6,8H2,1H3
• InChI Key： QODBXCARUDCZET-UHFFFAOYSA-N
• SMILES： C1(CCl)=CC=CC(F)=C1CCCC

Additional information on Benzene, 2-butyl-1-(chloromethyl)-3-fluoro-

Benzene, 2-butyl-1-(chloromethyl)-3-fluoro- (CAS No. 2137693-07-1): A Comprehensive Overview

Benzene, 2-butyl-1-(chloromethyl)-3-fluoro- (CAS No. 2137693-07-1) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its benzene ring substituted with a butyl group at the 2-position, a chloromethyl group at the 1-position, and a fluorine atom at the 3-position. The combination of these functional groups imparts distinct chemical and physical properties that make it an intriguing subject for both academic research and industrial applications.

The structure of Benzene, 2-butyl-1-(chloromethyl)-3-fluoro- is particularly noteworthy. The presence of the butyl group provides steric hindrance and influences the compound's solubility and reactivity. The chloromethyl group introduces electrophilic reactivity, making the compound a valuable intermediate in synthetic chemistry. The fluorine atom, known for its high electronegativity, further modulates the electronic properties of the molecule, enhancing its stability and reactivity in specific chemical reactions.

In terms of synthesis, Benzene, 2-butyl-1-(chloromethyl)-3-fluoro- can be prepared through a multi-step process involving substitution reactions and functional group manipulations. One common approach involves the initial substitution of a bromine atom with a butyl group on a benzene ring, followed by the introduction of a chloromethyl group through a nucleophilic substitution reaction. The final step involves the addition of a fluorine atom via electrophilic aromatic substitution or other fluorination techniques. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The physical properties of Benzene, 2-butyl-1-(chloromethyl)-3-fluoro- are also of great interest. It typically exists as a colorless liquid with a characteristic odor. Its boiling point is influenced by the presence of the butyl and chloromethyl groups, which increase its molecular weight and reduce volatility compared to simpler benzene derivatives. The fluorine atom contributes to its polarity and solubility in various organic solvents, making it suitable for use in solution-based processes.

In pharmaceutical applications, Benzene, 2-butyl-1-(chloromethyl)-3-fluoro- has shown promise as an intermediate in the synthesis of novel drugs. Its unique structure allows for the introduction of diverse functional groups that can enhance drug efficacy and selectivity. For example, recent studies have explored its use in the development of antiviral agents and anticancer drugs. The chloromethyl group can be readily converted into other functional groups through further chemical modifications, providing flexibility in drug design.

Materials science is another field where Benzene, 2-butyl-1-(chloromethyl)-3-fluoro- has found applications. Its ability to form stable complexes with metal ions makes it useful in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in gas storage, catalysis, and sensing technologies. The fluorine atom enhances the stability and performance of these materials by modulating their electronic properties.

The environmental impact of Benzene, 2-butyl-1-(chloromethyl)-3-fluoro- is an important consideration in its use and disposal. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential environmental risks. Research into biodegradable alternatives and more sustainable synthesis methods is ongoing to address these concerns.

In safety, handling Benzene, 2-butyl-1-(chloromethyl)-3-fluoro- requires adherence to standard laboratory safety protocols. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent skin contact and inhalation. Storage should be in well-ventilated areas away from incompatible materials to ensure safety.

The future prospects for Benzene, 2-butyl-1-(chloromethyl)-3-fluoro- are promising. Ongoing research continues to uncover new applications and improve existing synthesis methods. Collaborations between academic institutions and industry partners are driving innovation in this field, leading to advancements that could have far-reaching impacts on various industries.